Cas no 439902-03-1 (1H-Pyrazole-1-acetamide,4,5-diamino-)
439902-03-1 structure
Product Name:1H-Pyrazole-1-acetamide,4,5-diamino-
CAS No:439902-03-1
MF:C5H9N5O
MW:155.157859563828
CID:327272
PubChem ID:17957649
Update Time:2025-04-19
1H-Pyrazole-1-acetamide,4,5-diamino- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-acetamide,4,5-diamino-
- 2-(4,5-Diamino-1H-pyrazol-1-yl)acetamide
- SCHEMBL1803436
- 439902-03-1
-
- Inchi: 1S/C5H9N5O/c6-3-1-9-10(5(3)8)2-4(7)11/h1H,2,6,8H2,(H2,7,11)
- InChI Key: BAUROVJHJKYWSR-UHFFFAOYSA-N
- SMILES: O=C(CN1C(=C(C=N1)N)N)N
Computed Properties
- Exact Mass: 155.081
- Monoisotopic Mass: 155.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113A^2
- XLogP3: -1.8
1H-Pyrazole-1-acetamide,4,5-diamino- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
439902-03-1 (1H-Pyrazole-1-acetamide,4,5-diamino-) Related Products
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